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Compound of Interest

Compound Name: trans-beta-Nitrostyrene
CAS No.: 102-96-5
Cat. No.: B091891
Get Quote
. J

Executive Summary

trans-

-Nitrostyrene (TBS) is a quintessential conjugated nitroalkene that serves as a high-value
electrophilic scaffold in organic synthesis and medicinal chemistry. Its utility is defined by the
nitro group's potent electron-withdrawing capacity, which activates the

-carbon toward nucleophilic attack. While historically viewed merely as an intermediate for
phenethylamine synthesis, modern applications have repositioned TBS as a "covalent
warhead" for targeting catalytic cysteines in enzymes like Protein Tyrosine Phosphatases
(PTPs). This guide dissects the reactivity, synthesis, and stability of TBS, providing actionable
protocols for its handling and application.

Molecular Architecture & Electronic Profile

The reactivity of trans-

-nitrostyrene is dictated by its conjugated

-system. The nitro group (
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) acts as a strong electron-withdrawing group (EWG) via both induction (
) and resonance (

).

Electronic Polarization

The resonance hybrid shows significant positive character at the
-carbon (benzylic position relative to the phenyl ring, but
relative to the nitro group). This makes the molecule a "Michael Acceptor” par excellence.
e Dipole Moment: High (
4.5 D), indicating strong charge separation.
e |somer Stability: The trans (

) isomer is thermodynamically more stable than the cis (

) isomer due to steric hindrance between the phenyl ring and the nitro group in the cis
conformation. Commercial samples are almost exclusively trans.

hvsicochemical bl

Property Value Context
Formula MW: 149.15 g/mol
) ) Distinctive color due to
Appearance Yellow crystalline solid ] )
extended conjugation
) ] Sharp MP indicates high purity;
Melting Point 57-58 °C ) o
broadens with polymerization
- ) Poorly soluble in water;
Solubility Soluble in EtOH, Et2O0, DCM )
hydrolyzes in agueous base
o ] Prefers soft nucleophiles
Reactivity Class Soft Electrophile

(thiols, enolates)
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The Electrophilic Engine: Reactivity Profiles

For drug development professionals, understanding the specific reactivity of the alkene double
bond is critical. The reaction landscape is dominated by the electron deficiency of the

-carbon.

Michael Addition (Covalent Modification)

This is the primary mechanism for biological activity. Soft nucleophiles, particularly the thiol (
) group of cysteine residues, attack the
-carbon.
» Kinetics: Second-order rate constants (
) for thiol addition are high (e.qg.,
180-350
for lipidated analogs).

o Reversibility: Unlike acrylamides (often irreversible), nitroalkene adducts are frequently
reversible (retro-Michael), allowing for "tunable” covalent inhibition.

Reduction Pathways
TBS is the immediate precursor to

-phenethylamines.
e Mild Reduction:

/

reduces the alkene to the alkane while preserving the nitro group or reducing it to an amine
depending on stoichiometry.

¢ Full Reduction:

reduces both the alkene and nitro group to form primary amines (phenethylamines).
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Visualization: Reactivity Pathways
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Figure 1: The divergent reactivity landscape of trans-

-nitrostyrene, highlighting its dual role as a covalent modifier and synthetic intermediate.
Synthesis & Purification: The Henry Reaction[1][2]
[3]

The industry standard for synthesis is the Henry Reaction (Nitroaldol Condensation). While
seemingly simple, controlling the exotherm and preventing polymerization requires strict
adherence to protocol.

Validated Protocol (Modified Organic Syntheses)

Objective: Synthesis of 509 trans-

-nitrostyrene.

Reagents:

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b091891/docs?utm_src=pdf-body-img#technical-guide-trans-nitrostyrene-chemical-reactivity-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Benzaldehyde (1.0 eq)

Nitromethane (1.0 eq)

Sodium Hydroxide (1.05 eq, aq) or Ammonium Acetate (catalytic)
Methanol (Solvent)[1]

HCI (for neutralization)

Step-by-Step Methodology:

Setup: Equip a 1L reactor with an overhead stirrer and internal thermometer. Place in an
ice/salt bath (

).

Charging: Add Benzaldehyde (53g) and Nitromethane (30.5g) to Methanol (100mL).
Base Addition (Critical): Add aqueous NaOH slowly. Stop addition if Temp > 15°C.

o Causality: The deprotonation of nitromethane creates a nitronate anion. High temps lead
to side reactions (Cannizzaro) or polymerization.

Precipitation: A bulky white precipitate (sodium nitronate salt) will form.
Acidification: Pour the slurry into a mixture of ice/water and HCI.

o Mechanism:[2][3][4] Acidification converts the nitronate intermediate into the nitroalkene
via elimination of water.

Isolation: Filter the yellow solid. Wash with water until neutral pH.[5]
Purification: Recrystallize from hot ethanol.

o Self-Validation: Pure product must melt sharply at 57-58°C. Any range >2°C implies
oligomer contamination.
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Synthesis Workflow Diagram
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Figure 2: Step-by-step workflow for the Henry Reaction synthesis, emphasizing critical
temperature controls and intermediate states.

Biological Implications: Covalent Inhibition

In drug discovery, TBS derivatives are investigated as inhibitors of Protein Tyrosine
Phosphatases (e.g., PTP1B, SHP2).

Mechanism of Action

The phosphate binding pocket of PTPs contains a catalytic cysteine residue (e.g., Cys215 in
PTP1B) that exists as a thiolate anion at physiological pH.

e Recognition: The nitro group mimics the phosphate of phosphotyrosine.
o Attack: The cysteine thiolate performs a Michael addition on the

-carbon of TBS.

« Inhibition: The enzyme is covalently modified, blocking substrate access.
Biological Pathway Diagram
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Figure 3: Kinetic mechanism of covalent enzyme inhibition by nitrostyrene derivatives.

Stability & Handling Guidelines
Degradation Pathways[9]
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Polymerization: Base-catalyzed polymerization is rapid. Avoid storage in basic buffers or
contact with amines without solvent.

Hydrolysis: Under strongly acidic or basic agueous conditions, the Nef reaction (or reverse
Henry) can occur, regenerating benzaldehyde (detectable by almond odor).

Photostability: UV light can induce

isomerization. The

-isomer is less stable and more prone to degradation.

Storage Protocol

Temperature: Store at 2—8°C.
Atmosphere: Argon or Nitrogen blanket is recommended to prevent moisture uptake.

Container: Amber glass to prevent photo-isomerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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